3-Amino-4-chlorobenzonitrile
Overview
Description
Synthesis Analysis
The synthesis of α-aminonitriles, including compounds like 3-amino-4-chlorobenzonitrile, can be efficiently achieved through multiple pathways. One notable method involves the indium-catalyzed three-component coupling reaction of alkynes, amines, and trimethylsilyl cyanide. This process allows for the production of quaternary α-aminonitrile derivatives, demonstrating a novel approach to synthesizing such compounds (Hamachi et al., 2016). Another innovative synthesis route employs variations of the Blaise reaction, facilitating the synthesis of 3-amino enones and 1,3-diketones from aryl/heteroaryl/alkyl nitriles, showcasing the versatility of nitrile-based reactions (Rao & Muthanna, 2015).
Molecular Structure Analysis
The molecular structure and vibrational spectra of related compounds, such as 2-amino-4-chlorobenzonitrile, have been extensively studied. These studies involve FT-IR and FT-Raman spectroscopy, along with NBO analysis and DFT calculations, providing insights into the compound's electronic properties and molecular geometry (Sudha et al., 2011).
Chemical Reactions and Properties
The reactivity of nitriles under acidic conditions has been explored, with studies indicating that ortho-aminonitriles can undergo condensation reactions to yield condensed pyrimidines. This demonstrates the reactive versatility of aminonitriles in forming more complex heterocyclic structures (Shishoo et al., 1990).
Physical Properties Analysis
Investigations into compounds structurally similar to 3-amino-4-chlorobenzonitrile, like 2-amino 4-methylpyridinium 3-chlorobenzoate, reveal significant insights into their physical properties. These studies include single crystal XRD, FTIR, and NMR analyses, highlighting the importance of understanding the physical characteristics of such compounds for their application in materials science (Babu et al., 2017).
Chemical Properties Analysis
The chemical properties of 3-amino-4-chlorobenzonitrile derivatives have been the subject of research, focusing on their supramolecular assemblies, reaction mechanisms, and potential applications in synthesizing more complex molecules. For instance, studies on the interaction between 3/4-chlorobenzoic acid and amino-chloropyridine derivatives highlight the significance of noncovalent interactions in determining the chemical behavior and reactivity of these compounds (Ahmad et al., 2023).
Scientific Research Applications
Molecular Structure and Spectroscopy Studies
3-Amino-4-chlorobenzonitrile (3A4CBN) and its derivatives have been extensively studied for their molecular structure and spectroscopic properties. For instance, the molecular geometry, vibrational frequencies, and bonding features of 2-amino-4-chlorobenzonitrile (a related compound) were analyzed using density functional theory and spectroscopic methods (Sudha et al., 2011). These studies are crucial in understanding the physical and chemical properties of such compounds, which can be applied in various scientific fields.
Thermodynamic Properties and Polymorphism
The thermodynamic properties and polymorphism of chlorobenzonitrile isomers, including 3-Amino-4-chlorobenzonitrile, have been explored using experimental techniques and computational studies. The study of CN···Cl intermolecular interactions and their effects on properties like enthalpy of sublimation sheds light on the compound's stability and reactivity, which is significant in material science and chemical engineering applications (Rocha et al., 2014).
Reaction Mechanisms and Chemical Synthesis
In chemical synthesis, understanding the reaction mechanisms involving 3-Amino-4-chlorobenzonitrile is vital. For example, a study on the reaction of methoxybenzenes with isobutyric aldehyde and 2-amino-4-chlorobenzonitrile in concentrated sulfuric acid medium was conducted to prepare new pyrrolo[3,2-l]acridinone derivatives. Such studies contribute to the development of novel compounds and materials in pharmaceuticals and organic chemistry (Rozhkova et al., 2017).
Industrial Applications and Compound Synthesis
3-Amino-4-chlorobenzonitrile finds applications in the industrial synthesis of various compounds. For instance, it is used in the synthesis of antimicrobial agents and other biologically active compounds. The study and development of such compounds have implications in medicinal chemistry and drug development (Kumar et al., 2022).
Safety And Hazards
properties
IUPAC Name |
3-amino-4-chlorobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2/c8-6-2-1-5(4-9)3-7(6)10/h1-3H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRBRYJLBILJHAS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50201464 |
Source
|
| Record name | 3-Amino-4-chlorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50201464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4-chlorobenzonitrile | |
CAS RN |
53312-79-1 |
Source
|
| Record name | 3-Amino-4-chlorobenzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=53312-79-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Amino-4-chlorobenzonitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053312791 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Amino-4-chlorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50201464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-amino-4-chlorobenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.138 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
